Cas no 1289197-78-9 (2-Bromo-4-chloropyridine-3-carboxaldehyde)

• Product Name: 2-Bromo-4-chloropyridine-3-carboxaldehyde
• CAS No: 1289197-78-9
• MF: C₆H₃BrClNO
• MW: 220.45
• MDL: MFCD20040081
• CID: 2112712
• PubChem ID: 86683914
• Update Time: 2025-06-08

2-Bromo-4-chloropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloropyridine-3-carbaldehyde
• 2-bromo-4-chloronicotinaldehyde
• 2-Bromo-4-chloropyridine-3-carboxaldehyde
• 3-Pyridinecarboxaldehyde, 2-bromo-4-chloro-
• KCOAVFRTHTWKDO-UHFFFAOYSA-N
• SB18462
• OR53177
• FCH1362798
• AK310491
• CID 86683914
• 2-Bromo-4-chloropyridine-3-carboxaldehyde 97%
• 2-Bromo-4-chloropyridine-4-carboxaldehyde
• SY099653
• 2-Bromo-4-chloropyridine-3-carboxaldehyde, 97%
• 1289197-78-9
• EN300-2008716
• AS-36678
• DA-26855
• 2-bromo-4-chloro-pyridine-3-carbaldehyde
• SCHEMBL3649684
• CS-0052003
• AKOS027321065
• MFCD20040081

• MDL： MFCD20040081
• Inchi： 1S/C6H3BrClNO/c7-6-4(3-10)5(8)1-2-9-6/h1-3H
• InChI Key： KCOAVFRTHTWKDO-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C=CN=1)Cl

Computed Properties

• Exact Mass: 218.90865g/mol
• Monoisotopic Mass: 218.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2

Experimental Properties

• Density: 1.800±0.06 g/cm3(Predicted)
• Melting Point: 83-87 °C
• Boiling Point: 283.2±35.0 °C(Predicted)
• pka: -1.17±0.10(Predicted)

2-Bromo-4-chloropyridine-3-carboxaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Bromo-4-chloropyridine-3-carboxaldehyde

Professional Introduction to 2-Bromo-4-chloropyridine-3-carboxaldehyde (CAS No. 1289197-78-9)

2-Bromo-4-chloropyridine-3-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1289197-78-9, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of both bromo and chloro substituents, along with a formyl group at the 3-position, makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules.

The structural features of 2-Bromo-4-chloropyridine-3-carboxaldehyde provide unique reactivity that allows for diverse chemical transformations. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, enabling the introduction of various functional groups at different positions of the pyridine ring. Additionally, the aldehyde functionality at the 3-position participates in condensation reactions, such as Schiff base formation, which is crucial for constructing more complex molecular architectures.

In recent years, 2-Bromo-4-chloropyridine-3-carboxaldehyde has been widely utilized in the synthesis of pharmacologically active compounds. Its role as a key intermediate has been highlighted in several cutting-edge research studies. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme-driven pathways relevant to inflammatory diseases and cancer. The ability to modify the pyridine core through selective functionalization has allowed chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents.

One notable application of 2-Bromo-4-chloropyridine-3-carboxaldehyde is in the synthesis of small-molecule inhibitors that disrupt protein-protein interactions involved in cellular signaling cascades. By incorporating this compound into drug-like scaffolds, scientists have been able to generate molecules with high specificity and potency. These inhibitors have shown promise in preclinical studies, particularly in modulating kinases and transcription factors that are aberrantly expressed in certain pathological conditions.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of 2-Bromo-4-chloropyridine-3-carboxaldehyde have been explored as intermediates for developing novel pesticides and herbicides. The structural motif is well-suited for designing molecules that interact with biological targets in plants, offering potential benefits in crop protection while minimizing environmental impact.

From a synthetic chemistry perspective, 2-Bromo-4-chloropyridine-3-carboxaldehyde serves as a building block for constructing more complex heterocyclic systems. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or alkyl groups at various positions of the pyridine ring. These transformations have enabled the generation of libraries of derivatives for high-throughput screening, accelerating the discovery process for new bioactive compounds.

The aldehyde group in 2-Bromo-4-chloropyridine-3-carboxaldehyde also facilitates the formation of amides, esters, and other oxygen-containing functionalities through condensation reactions with amines or alcohols. This property has been exploited in medicinal chemistry to enhance solubility and metabolic stability of drug candidates. Furthermore, its participation in Michael additions with nucleophiles provides another avenue for diversifying molecular structures.

Recent advances in computational chemistry have further enhanced the utility of 2-Bromo-4-chloropyridine-3-carboxaldehyde as a starting material. Molecular modeling studies have predicted its interaction profiles with various biological targets, guiding rational drug design efforts. These computational approaches complement experimental work by providing insights into binding modes and potential side effects, thereby streamlining the development pipeline.

The synthesis of 2-Bromo-4-chloropyridine-3-carboxaldehyde itself is an area of active interest. Modern synthetic methodologies have improved yield and purity, making it more accessible for industrial applications. Catalytic processes and green chemistry principles have been integrated into its production, aligning with global efforts to sustainable chemical manufacturing.

In conclusion,2-Bromo-4-chloropyridine-3-carboxaldehyde (CAS No. 1289197-78-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for chemists engaged in drug discovery and molecular engineering. As research continues to uncover new applications for this intermediate，its significance is expected to grow further，driving innovation across multiple scientific disciplines.